molecular formula C7H16O2 B8396702 5-Methoxyhexanol

5-Methoxyhexanol

Cat. No.: B8396702
M. Wt: 132.20 g/mol
InChI Key: MJSWVBQUHWPEDW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-Methoxyhexanol is a useful research compound. Its molecular formula is C7H16O2 and its molecular weight is 132.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H16O2

Molecular Weight

132.20 g/mol

IUPAC Name

5-methoxyhexan-1-ol

InChI

InChI=1S/C7H16O2/c1-7(9-2)5-3-4-6-8/h7-8H,3-6H2,1-2H3

InChI Key

MJSWVBQUHWPEDW-UHFFFAOYSA-N

Canonical SMILES

CC(CCCCO)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

15.3 g of LiAlH4 was added to 330 ml of dry ether, and under stirring, a solution of 53 g of the above 5-methoxycaprylic acid in 60 ml of dry ether was dropped at below 10° C. in 2 hours. After the dropping, the mixture was raised in temperature for 2 hours of stirring at 15°-20° C. After standing for 12 hours, 5%-hydrochloric acid was added to the mixture for acidification while keeping the temperature below 15° C. The mixture was then subjected to extraction with ether. The ether extract was washed successively with water, 5%-NaOH aqueous solution and water, followed by drying with anhydrous MgSO4, distilling-off of the solvent and vacuum distillation to obtain 24.5 g of 5-methoxy-1-hexanol which provided the following IR data:
Quantity
15.3 g
Type
reactant
Reaction Step One
Name
Quantity
330 mL
Type
solvent
Reaction Step One
Name
5-methoxycaprylic acid
Quantity
53 g
Type
reactant
Reaction Step Two
Name
Quantity
60 mL
Type
solvent
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.